3-Amino-5-phenylthiophene-2-carboxamide
Cat. No. B040151
Key on ui cas rn:
122375-70-6
M. Wt: 218.28 g/mol
InChI Key: DYRYDYQWWQHRQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258119B2
Procedure details
To a suspension of 3-amino-5-phenylthiophene-2-carbonitrile (150 mg) in aqueous sodium hydroxide solution (20 mL, 10%) was added ethanol (10 mL) and the mixture was refluxed for 1 h. The reaction mixture was allowed to attain rt and the crystals separated were filtered off, washed with cold water and dried to give the product as a golden yellow color solid (70 mg, 45%), mp 180-182° C.
Name
Yield
45%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:6]=[C:5]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[S:4][C:3]=1[C:13]#[N:14].C([OH:17])C>[OH-].[Na+]>[NH2:1][C:2]1[CH:6]=[C:5]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[S:4][C:3]=1[C:13]([NH2:14])=[O:17] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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150 mg
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Type
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reactant
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Smiles
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NC1=C(SC(=C1)C1=CC=CC=C1)C#N
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 1 h
|
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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to attain rt
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CUSTOM
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Type
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CUSTOM
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|
Details
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the crystals separated
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FILTRATION
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Type
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FILTRATION
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|
Details
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were filtered off
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WASH
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Type
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WASH
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Details
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washed with cold water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
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NC1=C(SC(=C1)C1=CC=CC=C1)C(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 70 mg | |
| YIELD: PERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
